2-(3,3-Difluorocyclobutyl)-2-methylpropanenitrile

• CAS RN: 1773507-83-7
• Molecular Formula: C8H11F2N
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 2-(3,3-difluorocyclobutyl)-2-methylpropanenitrile
• InChI: InChI=1S/C8H11F2N/c1-7(2,5-11)6-3-8(9,10)4-6/h6H,3-4H2,1-2H3
• InChI Key: UKAFRJVQHKQMFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1CC(C1)(F)F

Description

2-(3,3-Difluorocyclobutyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C8H11F2N and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3,3-difluorocyclobutyl)acetonitrile (300 mg, 2.288 mmol) in anhydrous THF (5 mL) was added a solution of LDA (6.86 mL, 6.86 mmol, 1 M in THF) dropwise at 0° C. and stirred at the same temperature for 1 h. MeI (0.715 mL, 11.44 mmol) was added dropwise at 0° C. and the reaction mixture was allowed to warm to RT and stir for 3 h. An aqueous saturated solution of NH4Cl was added and the compound was extracted with EtOAc (3×10 mL) The organic layer was washed with brine, dried over Na2SO4, filtered and the filtrate evaporated in vacuo. The residue was purified by silica gel chromatography (12 g REDISEP® column, eluting with 30% EtOAc in petroleum ether). Fractions containing the product were combined and evaporated to afford the Intermediate 226A as a yellow oil (150 mg, 41%). 1H NMR (400 MHz, chloroform-d) δ ppm 2.42-2.76 (m, 4H), 2.14 (td, J=8.66, 3.26 Hz, 1H), 1.317 (s, 6H).